Cas no 3168-59-0 (5-Methoxy-2-methylbenzoic acid)

5-Methoxy-2-methylbenzoic acid is a substituted benzoic acid derivative characterized by a methoxy group at the 5-position and a methyl group at the 2-position of the aromatic ring. This compound is commonly utilized as an intermediate in organic synthesis, particularly in the production of pharmaceuticals, agrochemicals, and fine chemicals. Its structural features, including the electron-donating methoxy group, enhance reactivity in electrophilic aromatic substitution and other functionalization reactions. The compound exhibits moderate solubility in organic solvents, facilitating its use in various reaction conditions. Its purity and stability make it suitable for applications requiring precise control over molecular structure and reactivity.
5-Methoxy-2-methylbenzoic acid structure
3168-59-0 structure
Product Name:5-Methoxy-2-methylbenzoic acid
CAS No:3168-59-0
MF:C9H10O3
MW:166.173902988434
MDL:MFCD01846081
CID:84651
PubChem ID:263218
Update Time:2025-06-07

5-Methoxy-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 5-Methoxy-2-methylbenzoic acid
    • 5-Methoxy-2-Methyl-Benzoic Acid
    • 3-methoxy-6-methylbenzoic acid
    • 5-Methoxy-2-methylbenzoesaeure
    • 5-methoxy-o-toluic acid
    • 6-methyl-3-methoxybenzoic acid
    • AKOS004907966
    • NSC-97602
    • FT-0647512
    • CS-W006228
    • DTXSID20294661
    • 3168-59-0
    • Benzoic acid, 5-methoxy-2-methyl-
    • EN300-107369
    • AC-29259
    • MFCD01846081
    • FS-2230
    • CL8128
    • AE-562/43286947
    • NSC97602
    • 5-Methoxy-2-methylbenzoicAcid
    • SY021308
    • SCHEMBL11694926
    • DB-031146
    • MDL: MFCD01846081
    • Inchi: 1S/C9H10O3/c1-6-3-4-7(12-2)5-8(6)9(10)11/h3-5H,1-2H3,(H,10,11)
    • InChI Key: OJDIEULKBFEZGD-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC(C)=C(C(=O)O)C=1

Computed Properties

  • Exact Mass: 166.06300
  • Monoisotopic Mass: 166.063
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.8
  • Topological Polar Surface Area: 46.5A^2

Experimental Properties

  • Density: 1.168
  • Melting Point: 147-150°C
  • Boiling Point: 306℃ at 760 mmHg
  • Flash Point: 124.3°C
  • Refractive Index: 1.54
  • PSA: 46.53000
  • LogP: 1.70180

5-Methoxy-2-methylbenzoic acid Security Information

5-Methoxy-2-methylbenzoic acid Customs Data

  • HS CODE:2918990090
  • Customs Data:

    China Customs Code:

    2918990090

    Overview:

    2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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Purity:99%
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